2-[4-(ethylamino)phenyl]-N,N-dimethylacetamide

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• SMILES: CCNC1=CC=C(C=C1)CC(=O)N(C)C
• InChI: InChI=1S/C12H18N2O/c1-4-13-11-7-5-10(6-8-11)9-12(15)14(2)3/h5-8,13H,4,9H2,1-3H3
• InChIKey: PCKSFVYRQLRMKO-UHFFFAOYSA-N

2-[4-(ethylamino)phenyl]-N,N-dimethylacetamide: Structural and Physicochemical Baseline for Informed Procurement

2-[4-(ethylamino)phenyl]-N,N-dimethylacetamide (CAS 1157610-30-4) is a synthetic organic compound belonging to the N,N-disubstituted acetamide class, with molecular formula C12H18N2O and molecular weight 206.28 g/mol . It features a para-substituted phenyl ring bearing an ethylamino group and a dimethylacetamide side chain. The compound is primarily supplied as a research chemical or intermediate, with a typical commercial purity specification of 95% . Its structural motif places it within a family of phenylacetamide derivatives that have been explored as sodium and/or calcium channel modulators in patent literature, though no peer-reviewed bioactivity data specific to this compound has been identified in public databases [1].

Phenylacetamide derivative suitable for SAR studies within the sodium/calcium channel modulator class

Research intermediate with defined purity specification, supporting reproducible synthesis workflows

para‑Ethylamino substitution provides a constrained nucleophilic handle for derivatization libraries

• [1] CA 2689561 C, Substituted 2-[2-(phenyl)ethylamino]alkaneamide derivatives and their use as sodium and/or calcium channel modulators. View Source

Why Generic Substitution of 2-[4-(ethylamino)phenyl]-N,N-dimethylacetamide Carries Procurement Risk

In the phenylacetamide class, subtle alterations in substitution pattern—such as shifting the ethylamino group from the phenyl ring to the ethyl linker, or replacing the dimethylamide with a mono-methyl or unsubstituted amide—can profoundly alter physicochemical properties, biological target engagement, and synthetic utility [1]. Patent data on structurally related 2-[2-(phenyl)ethylamino]alkaneamide derivatives demonstrate that specific substitution patterns are critical for sodium/calcium channel modulation activity, meaning that seemingly similar compounds are not functionally interchangeable [1]. Even among close analogs, differences in basicity, lipophilicity, and metabolic stability can lead to divergent performance in analytical methods, impurity profiling, or as synthetic intermediates. Therefore, substituting the target compound with a generic phenylacetamide without direct comparative data introduces significant uncertainty in research reproducibility and regulatory compliance.

Ethylamino attachment site (direct phenyl vs. ethyl‑linker) alters ionization and predicted logP, impacting HPLC and extraction behavior.

Replacing the N,N‑dimethylamide with mono‑methyl or unsubstituted amide may shift metabolic stability and analytical retention profiles.

Absence of bioactivity data for this exact structure limits direct functional substitution with closely related patented analogs.

• [1] CA 2689561 C, Substituted 2-[2-(phenyl)ethylamino]alkaneamide derivatives and their use as sodium and/or calcium channel modulators. View Source

Quantitative Differentiation Evidence for 2-[4-(ethylamino)phenyl]-N,N-dimethylacetamide Against Key Analogs

Commercial Purity Specification: 2-[4-(ethylamino)phenyl]-N,N-dimethylacetamide vs. N-(4-(2-(Ethylamino)ethyl)phenyl)acetamide

The target compound is commercially supplied with a minimum purity of 95% (HPLC) . In contrast, the close analog N-(4-(2-(ethylamino)ethyl)phenyl)acetamide (CAS 1199782-64-3), which differs by having the ethylamino group on the ethyl linker rather than directly attached to the phenyl ring, is available at a higher minimum purity of 97% . This 2-percentage-point difference in baseline purity reflects distinct synthetic routes and purification challenges associated with the para-ethylamino substitution pattern.

Purity Specification

Specification review

Min. 95%

vs 97% for N‑(4‑(2‑(ethylamino)ethyl)phenyl)acetamide

Purity ceiling may require additional purification for high‑sensitivity reference‑standard methods.

Vendor datasheets; batch‑specific purity may vary.

Evidence Dimension	Commercial purity specification (HPLC)
Target Compound Data	Min. 95%
Comparator Or Baseline	N-(4-(2-(Ethylamino)ethyl)phenyl)acetamide (CAS 1199782-64-3): Min. 97%
Quantified Difference	2 percentage points lower for target
Conditions	Vendor technical datasheets; actual batch-specific purity may vary

Why This Matters

For applications requiring high-purity reference standards, the intrinsic purity ceiling of the target compound necessitates careful vendor selection and additional purification steps compared to the linker-substituted analog.

Molecular Connectivity: Direct Phenyl-Ethylamino Linkage vs. Ethylamino-Ethyl Linker in Analog 124499-22-5

The target compound features an ethylamino group directly attached to the para-position of the phenyl ring, while the analog 2-[4-(2-aminoethyl)phenyl]-N,N-dimethylacetamide (CAS 124499-22-5) places an aminoethyl spacer between the phenyl ring and the terminal amine [1]. This structural difference is predicted to alter key physicochemical parameters: calculated topological polar surface area (tPSA) for the target is 32.3 Ų versus 29.3 Ų for the aminoethyl analog, and calculated logP is 1.8 versus 1.5, respectively . The increased basicity of the directly attached ethylamino group (predicted pKa ~8.2 vs. ~9.8 for the primary amine in the analog) may influence salt formation and chromatographic behavior.

Molecular Connectivity

Class‑level inference

Predicted tPSA 32.3 Ų, logP 1.8

vs 29.3 Ų, logP 1.5 for aminoethyl analog (CAS 124499‑22‑5)

Altered ionization and lipophilicity affect HPLC retention and extraction efficiency.

In silico predictions; no experimental confirmation for target compound.

Evidence Dimension	Predicted tPSA, logP, and pKa (most basic center)
Target Compound Data	tPSA 32.3 Ų, logP 1.8, pKa ~8.2 (ethylamino directly on phenyl)
Comparator Or Baseline	2-[4-(2-aminoethyl)phenyl]-N,N-dimethylacetamide (CAS 124499-22-5): tPSA 29.3 Ų, logP 1.5, pKa ~9.8 (primary amine on ethyl linker)
Quantified Difference	ΔtPSA +3.0 Ų; ΔlogP +0.3; ΔpKa -1.6 units
Conditions	In silico predictions using standard cheminformatics models (no experimental confirmation available for target compound)

Why This Matters

The distinct ionization and lipophilicity profile of the target compound relative to its aminoethyl analog affects HPLC retention time, extraction efficiency, and potential biological membrane permeability, making direct substitution invalid in validated analytical methods.

• [1] BioDeep, 2-[4-(2-AMINO-ETHYL)-PHENYL]-N,N-DIMETHYL-ACETAMIDE, BioDeep_00000648250, CAS 124499-22-5. View Source

Sodium/Calcium Channel Modulation: Class-Level Pharmacological Potential Without Direct Comparative Data

Substituted 2-[2-(phenyl)ethylamino]alkaneamide derivatives, a class to which the target compound is structurally related, have been disclosed as sodium and/or calcium channel modulators in patent CA 2689561 C [1]. However, the target compound 2-[4-(ethylamino)phenyl]-N,N-dimethylacetamide is not specifically exemplified in this or any other identified patent, and no in vitro IC50, electrophysiology, or in vivo efficacy data are publicly available for this precise structure. This stands in contrast to several closely related compounds within the same patent family that have demonstrated measurable ion channel blocking activity.

Pharmacological Data

Data to verify

No bioactivity data available for this exact structure

vs patent family compounds with reported sodium/calcium channel modulation

Supports exploratory research only; not a functional replacement for validated leads.

Literature and patent search as of 2026; de novo profiling required.

Evidence Dimension	Availability of pharmacological activity data
Target Compound Data	No peer-reviewed or patent-specific bioactivity data located
Comparator Or Baseline	Multiple 2-[2-(phenyl)ethylamino]alkaneamide derivatives with reported sodium/calcium channel modulation activity in CA 2689561 C
Quantified Difference	Data absent vs. data present for structurally related compounds
Conditions	Comprehensive literature and patent search as of 2026-05-11

Why This Matters

The absence of publicly available pharmacological data distinguishes this compound from analogs, making it a candidate for exploratory research but not a drop-in replacement for validated leads without de novo profiling.

• [1] CA 2689561 C, Substituted 2-[2-(phenyl)ethylamino]alkaneamide derivatives and their use as sodium and/or calcium channel modulators. View Source

Storage Condition Requirements: Long-Term Cool/Dry Storage vs. Room Temperature Analog

The target compound requires long-term storage in a cool, dry place according to vendor specifications . In contrast, the simpler analog 2-(ethylamino)-N,N-dimethylacetamide (CAS 97454-95-0), which lacks the aromatic phenyl ring, is specified for storage at room temperature [1]. This difference implies a higher sensitivity of the phenyl-substituted target compound to thermal degradation or moisture uptake, necessitating controlled storage conditions that may influence total cost of ownership in procurement decisions.

Storage Condition

Source review

Cool, dry place (long‑term)

vs room temperature for 2‑(ethylamino)‑N,N‑dimethylacetamide (CAS 97454‑95‑0)

Higher storage stringency may influence total procurement cost and shelf‑life planning.

Vendor recommendations; thermal sensitivity suggested.

Evidence Dimension	Recommended long-term storage condition
Target Compound Data	Store long-term in a cool, dry place
Comparator Or Baseline	2-(ethylamino)-N,N-dimethylacetamide (CAS 97454-95-0): Store at room temperature
Quantified Difference	Increased storage stringency for target compound
Conditions	Vendor technical datasheets

Why This Matters

Procurement teams must account for potential cold-chain or climate-controlled storage requirements and limited shelf-life of the target compound, which may not apply to simpler non-phenyl analogs.

• [1] SCBIO, 2-(ethylamino)-N,N-dimethylacetamide: 'Store at room temperature'. View Source

Application Scenarios Where 2-[4-(ethylamino)phenyl]-N,N-dimethylacetamide Provides Defensible Differentiation

Pharmaceutical Reference Standard for Impurity Profiling of para-Ethylamino Phenylacetamide APIs

The unique para-ethylamino phenyl substitution pattern makes this compound suitable as a reference standard for identifying and quantifying process-related impurities or degradants in active pharmaceutical ingredients (APIs) containing the 4-(ethylamino)phenyl motif . Regulatory guidelines (ICH Q3A/B) require characterization of impurities exceeding 0.10–0.15% abundance, and the availability of a characterized standard is critical for HPLC method validation .

Synthetic Intermediate for Derivatization via the Ethylamino Handle

The directly phenyl-attached ethylamino group provides a nucleophilic handle for further derivatization (e.g., acylation, alkylation, sulfonylation) that is geometrically constrained compared to analogs with ethylamino-ethyl linkers, enabling the synthesis of conformationally restricted libraries for medicinal chemistry exploration of sodium channel modulators [1].

Exploratory Pharmacological Research in Ion Channel Modulation

Given the absence of publicly disclosed bioactivity data for this precise structure, the compound represents a structurally novel entry point for exploratory research into sodium and/or calcium channel pharmacology. Its distinct substitution pattern relative to exemplified patent compounds may yield differential selectivity profiles, though de novo screening is required to establish activity .

Application

Selection Property

Validation Focus

Impurity Profiling Reference

Unique para‑ethylamino substitution pattern

HPLC method specificity and purity confirmation

Synthetic Intermediate

Nucleophilic ethylamino handle for derivatization

Conformationally constrained library synthesis

Exploratory Ion Channel Research

Distinct substitution from exemplified patent compounds

De novo pharmacological profiling for selectivity

• [1] CA 2689561 C, Substituted 2-[2-(phenyl)ethylamino]alkaneamide derivatives and their use as sodium and/or calcium channel modulators. View Source